N-butyl-2-[[6-(4-morpholinyl)-4-oxo-3-(2-phenylethyl)-2-quinazolinyl]thio]acetamide

• Molecular Formula: C26H32N4O3S
• Molecular Weight: 480.6 g/mol
• IUPAC Name: N-butyl-2-[6-morpholin-4-yl-4-oxo-3-(2-phenylethyl)quinazolin-2-yl]sulfanylacetamide
• InChI: InChI=1S/C26H32N4O3S/c1-2-3-12-27-24(31)19-34-26-28-23-10-9-21(29-14-16-33-17-15-29)18-22(23)25(32)30(26)13-11-20-7-5-4-6-8-20/h4-10,18H,2-3,11-17,19H2,1H3,(H,27,31)
• InChI Key: FAHIGMPLTGSOSF-UHFFFAOYSA-N
• SMILES: CCCCNC(=O)CSC1=NC2=C(C=C(C=C2)N3CCOCC3)C(=O)N1CCC4=CC=CC=C4

Description

N-butyl-2-[[6-(4-morpholinyl)-4-oxo-3-(2-phenylethyl)-2-quinazolinyl]thio]acetamide is a member of quinazolines.

Scientific Research Applications

• Antimicrobial and Hemolytic Activity : A study by Gul et al. (2017) focused on the synthesis of similar compounds with antimicrobial and hemolytic activity. They found that some compounds in this class showed activity against microbial species with variable potency and low toxicity.

• Synthesis of Novel Derivatives : Research by Marinko et al. (2000) involved the synthesis of novel quinazolinone derivatives, highlighting the compound's potential in creating new peptidomimetic building blocks.

• Anticancer Activity : A paper by Berest et al. (2011) discussed the synthesis and in vitro anticancer activity of similar compounds. They found some compounds selectively affected cancer cell lines, particularly in lung and CNS cancers.

• Anticonvulsant Effects : Research by Bunyatyan et al. (2020) explored the anticonvulsant effects of quinazolinyl-acetamides. They observed weak and moderate anticonvulsant effects in a seizure model in mice.

• Antifungal Properties : A study by Bardiot et al. (2015) identified 2-(2-oxo-morpholin-3-yl)-acetamide derivatives as broad-spectrum antifungal agents, effective against various fungi species.

• Pesticidal Activities : A paper by Misra and Gupta (1982) discussed the synthesis of quinazolin-4-one derivatives with significant antibacterial and insecticidal activities.

• Radiomodulatory Effects : Research by Soliman et al. (2020) found that quinazolinone derivatives could induce the antioxidant enzyme NAD(P)H: quinone oxidoreductase 1 (NQO1) in cells, suggesting potential as antioxidant and radiomodulatory agents.

• Anxiosedative and Antidepressant Properties : A study by Tyurenkov et al. (2013) synthesized new quinazoline acetanilide derivatives, finding that some exhibited pronounced anxiolytic, antiphobic, and antidepressant activity.

• Cytotoxic Evaluation : Research by Hassanzadeh et al. (2019) developed a multi-step synthesis of quinazolinone-1, 3, 4-oxadiazole derivatives and evaluated their cytotoxic effects, with some compounds showing significant activity against cancer cell lines.